Arenicolin B

• Molecular Formula: C34H48O12
• Molecular Weight: 648.7 g/mol
• InChI: InChI=1S/C34H48O12/c1-3-5-7-9-11-13-19-15-21(17-23(37)25(19)33(42)43)45-34(44)26-20(14-12-10-8-6-4-2)16-22(36)27(29(26)39)32-31(41)30(40)28(38)24(18-35)46-32/h15-17,24,28,30-32,35-41H,3-14,18H2,1-2H3,(H,42,43)/t24-,28-,30+,31-,32+/m1/s1
• InChIKey: BTOYUMUJLZUAPC-JRJKXFMVSA-N

Arenicolin B Procurement Guide

Arenicolin B is a C-glycosylated depside natural product first isolated from the fungus Penicillium arenicola and characterized by NMR and HRMS [1]. Its structure features a distinctive C-glycosyl unit, dual heptyl side chains, and a carboxylic acid moiety [1]. While arenicolin A exhibits moderate cytotoxicity (IC₅₀ 6.0–9.7 μM) against cancer cell lines, arenicolin B demonstrates no detectable cytotoxic or antimicrobial activity under identical assay conditions [1]. The complete biosynthetic gene cluster and enzymatic pathway for arenicolin B have been elucidated [2].

May support studies requiring a non-cytotoxic C-glycosylated depside scaffold, without the confounding cytotoxicity of its structural analog Arenicolin A

C-glycosidic bond architecture provides reported metabolic and hydrolytic stability advantage over O-glycosylated depsides

Consistent production across multiple P. arenicola strains and diverse fermentation media may reduce sourcing risk

First fungal C-glycosylated depside pathway fully reconstituted heterologously, enabling engineered production approaches

• [1] Perlatti B, et al. Arenicolins: C-Glycosylated Depsides from Penicillium arenicola. J Nat Prod. 2020;83(3):668–674. doi:10.1021/acs.jnatprod.9b01099 View Source
• [2] Johnson C, Nuniz L, Perlatti B, Bills GF, Tang Y. Biosynthesis of the C-Glycosylated Depside Arenicolin B. Chembiochem. 2025;26(8):e202500003. doi:10.1002/cbic.202500003 View Source

Arenicolin B Irreplaceability

Arenicolin B and its closest analog, arenicolin A, differ fundamentally in both production behavior and biological activity. While arenicolin A requires a specific, narrow culture condition (only 1 of 5 media tested supports its production), arenicolin B is produced constitutively across all 5 media tested [1]. Moreover, arenicolin A shows consistent cytotoxicity (IC₅₀ 6.0–9.7 μM across three cancer cell lines), whereas arenicolin B is completely inactive in the same assays [1]. These disparities make substitution impossible: the inactive arenicolin B serves a distinct purpose as a negative control or biosynthetic precursor, whereas arenicolin A is the active cytotoxic congener [2].

Arenicolin A substitution may introduce potent mammalian cytotoxicity (IC50 6–10 μM range), fundamentally altering research model outcomes.

Stromemycin, the only other fungal C-glycosylated depside, exhibits antibacterial, PTP1B, and MMP inhibitory activities absent in Arenicolin B, potentially adding confounding off-target effects.

O-glycosylated depsides lack the C-glycosidic bond stability; their glycosidic linkage is susceptible to enzymatic and acid hydrolysis, which may limit compound integrity in long-term assays.

• [1] Perlatti B, et al. Arenicolins: C-Glycosylated Depsides from Penicillium arenicola. J Nat Prod. 2020;83(3):668–674. doi:10.1021/acs.jnatprod.9b01099 View Source
• [2] Johnson C, Nuniz L, Perlatti B, Bills GF, Tang Y. Biosynthesis of the C-Glycosylated Depside Arenicolin B. Chembiochem. 2025;26(8):e202500003. doi:10.1002/cbic.202500003 View Source

Arenicolin B Differentiation Evidence

Production Robustness Across Media

In the original isolation study, arenicolin B was produced in all five fermentation media tested, whereas arenicolin A was obtained only from a single specific medium composition [1]. This difference in culture condition dependency has direct implications for scalable procurement and experimental reproducibility.

Production Robustness

Head-to-head

Detected in 5/5 media with all 4 strains vs. Arenicolin A only in 1/5 media (5:1 media permissiveness ratio).

Production context appears media-independent, supporting flexible fermentation sourcing strategies.

Data from 4 P. arenicola strains across 5 distinct culture compositions.

Evidence Dimension	Number of culture media supporting production
Target Compound Data	5 media (100% of tested)
Comparator Or Baseline	Arenicolin A: 1 medium (20% of tested)
Quantified Difference	5-fold increase in media flexibility; produced in 4 additional media conditions
Conditions	Four strains of Penicillium arenicola; five medium compositions evaluated (details in Perlatti et al., 2020)

Why This Matters

Higher media flexibility reduces supply chain risk and cost for researchers requiring consistent access to the compound.

• [1] Perlatti B, et al. Arenicolins: C-Glycosylated Depsides from Penicillium arenicola. J Nat Prod. 2020;83(3):668–674. doi:10.1021/acs.jnatprod.9b01099 View Source

Heterologous Biosynthetic Reconstitution

Arenicolin B exhibited no detectable cytotoxicity against three mammalian cancer cell lines, with IC₅₀ values exceeding 100 μM [1]. In contrast, arenicolin A showed consistent moderate cytotoxicity with IC₅₀ values of 7.3 μM (HCT-116), 6.0 μM (IMR-32), and 9.7 μM (BT-474) [1].

Heterologous Titer

Reported

10 mg/L Arenicolin B in A. nidulans host; aglycone precursor 29 mg/L, monomer 51.5 mg/L.

Minimal BGC confirms heterologous production feasible; glycosylation step represents current titer bottleneck.

Co-expression of ainA, ainD, ainF; LC-MS quantification.

Evidence Dimension	IC₅₀ in HCT-116 colorectal carcinoma cells
Target Compound Data	>100 μM (inactive)
Comparator Or Baseline	Arenicolin A: 7.3 μM
Quantified Difference	>13.7-fold less active
Conditions	HCT-116 cell line; MTT assay; 72 h exposure

Why This Matters

The complete lack of activity makes arenicolin B an ideal negative control for studies investigating the mechanism of arenicolin A or related depsides.

• [1] Perlatti B, et al. Arenicolins: C-Glycosylated Depsides from Penicillium arenicola. J Nat Prod. 2020;83(3):668–674. doi:10.1021/acs.jnatprod.9b01099 View Source

Cytotoxicity Selectivity

Arenicolin B possesses a carboxylic acid group at the position where arenicolin A contains an acylated 2-hydroxymethyl-4,5,6-trihydroxycyclohexenone ester [1]. This structural divergence is confirmed by NMR and HRMS analysis and correlates with the complete loss of cytotoxicity in arenicolin B [1].

Cytotoxicity Profile

Head-to-head

Arenicolin B: no activity (IC50 > tested range). Arenicolin A: IC50 7.3 μM (HCT-116), 6.0 μM (IMR-32), 9.7 μM (BT-474).

Non-cytotoxic profile may support scaffold derivatization and matched negative-control applications.

In vitro assay, three human cancer cell lines; attributable to cyclohexenone warhead absence.

Evidence Dimension	Functional group at the depside ester position
Target Compound Data	Carboxylic acid
Comparator Or Baseline	Arenicolin A: Acylated cyclohexenone glycosyl ester
Quantified Difference	Distinct functional group; structural confirmation via ¹H and ¹³C NMR
Conditions	NMR spectroscopy (DMSO‑d₆); HRMS

Why This Matters

The specific carboxylic acid moiety enables arenicolin B to serve as a biosynthetic precursor and a chemically distinct tool compound for SAR studies.

• [1] Perlatti B, et al. Arenicolins: C-Glycosylated Depsides from Penicillium arenicola. J Nat Prod. 2020;83(3):668–674. doi:10.1021/acs.jnatprod.9b01099 View Source

C-Glycosidic Bond Stability

The biosynthetic gene cluster (BGC) for arenicolin B has been fully identified and reconstituted heterologously, revealing an HRPKS, an NRPKS, and a C-glycosyltransferase as the minimal enzymatic machinery [1]. The NRPKS thioesterase domain was demonstrated to catalyze depside bond formation [1]. No comparable biosynthetic pathway information is available for arenicolin A.

Glycosidic Bond Stability

Class-level

C-glycosidic (C-C) linkage vs. O-glycosidic; literature class-level inference of higher metabolic/hydrolytic stability.

Stability advantage may reduce degradation risk during storage and in long-term incubation studies.

No direct quantitative comparative data vs. specific O-glycosylated depsides available.

Evidence Dimension	Biosynthetic gene cluster characterized
Target Compound Data	Full BGC (HRPKS, NRPKS, C‑glycosyltransferase) cloned and reconstituted
Comparator Or Baseline	Arenicolin A: No biosynthetic pathway published
Quantified Difference	Arenicolin B has a fully elucidated pathway; arenicolin A pathway unknown
Conditions	Genome mining of Phialomyces arenicola; heterologous expression in Aspergillus nidulans

Why This Matters

The known biosynthetic pathway makes arenicolin B a preferred model system for studying depside assembly and for engineering depside analogs.

• [1] Johnson C, Nuniz L, Perlatti B, Bills GF, Tang Y. Biosynthesis of the C-Glycosylated Depside Arenicolin B. Chembiochem. 2025;26(8):e202500003. doi:10.1002/cbic.202500003 View Source

Structural Uniqueness Among Depsides

Commercial arenicolin B is supplied with a purity >95% as determined by HPLC and is soluble in methanol and DMSO . Arenicolin A is not commercially available from the same vendor with comparable purity data, limiting its accessibility for reproducible research.

Structural Uniqueness

Cross-study comparable

Only two fungal C-glycosylated depsides known; Arenicolin B lacks all bioactivities reported for stromemycin (antibacterial, enzyme inhibition).

Rarest depside subclass; may provide a bioactivity-silent scaffold absent confounding off-target effects.

Comparisons across separate published studies.

Evidence Dimension	Commercial purity specification
Target Compound Data	>95% by HPLC
Comparator Or Baseline	Arenicolin A: No vendor-listed purity specification (Bioaustralis catalog)
Quantified Difference	Only arenicolin B has a defined purity grade available for purchase
Conditions	HPLC analysis; long-term storage at -20°C

Why This Matters

Defined purity and solubility specifications ensure experimental reproducibility and facilitate immediate use in in vitro assays.

Arenicolin B Application Scenarios

Non-Cytotoxic Derivatization Scaffold

Use arenicolin B as a matched inactive control when investigating the cytotoxic mechanism of arenicolin A or related depsides. Since arenicolin B shares the same core depside scaffold but lacks the ester-linked cyclohexenone moiety, it allows researchers to confirm that observed activity is specific to the structural features of arenicolin A. This is critical for validating structure-activity relationships [1].

Biosynthetic Pathway Engineering

Leverage the fully characterized biosynthetic gene cluster of arenicolin B for heterologous production and combinatorial biosynthesis. The identified HRPKS, NRPKS, and C-glycosyltransferase can be co-expressed or modified to generate new depside derivatives for drug discovery [2].

Negative Control in Cytotoxicity Studies

Employ arenicolin B as a model system for optimizing fungal fermentation conditions, given its constitutive production across five distinct media. This robust production profile reduces experimental variability when testing culture parameters and enables more reliable scale-up protocols [1].

Metabolite Marker for Fermentation QC

Utilize high-purity arenicolin B (>95% by HPLC) as an analytical reference standard for LC-MS or NMR dereplication studies of Penicillium arenicola extracts, ensuring accurate identification and quantification of arenicolin-related compounds .

Application

Selection Property

Validation Focus

Non-cytotoxic scaffold derivatization

Lack of mammalian cytotoxicity, C-glycosidic bond stability

Scaffold integrity under derivatization conditions, cytotoxicity endpoints

C-glycosylated depside pathway engineering

Defined minimal BGC, selective AinD glycosyltransferase

Heterologous titer, substrate scope and analog production

Cytotoxicity mechanism negative control

Matched inactive scaffold (vs. Arenicolin A), no cytotoxicity

Target engagement differential, cellular response comparison

Fermentation QC metabolite marker

Consistent production across strains and media

LC-MS detection across diverse fermentation conditions

• [1] Perlatti B, et al. Arenicolins: C-Glycosylated Depsides from Penicillium arenicola. J Nat Prod. 2020;83(3):668–674. doi:10.1021/acs.jnatprod.9b01099 View Source
• [2] Johnson C, Nuniz L, Perlatti B, Bills GF, Tang Y. Biosynthesis of the C-Glycosylated Depside Arenicolin B. Chembiochem. 2025;26(8):e202500003. doi:10.1002/cbic.202500003 View Source